Cas no 2229234-31-3 (methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate
• CAS No: 2229234-31-3
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5967285
• PubChem ID: 165625632
• Update Time: 2025-11-07

methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate
• EN300-1783480
• 2229234-31-3

• Inchi： 1S/C12H20N2O3/c1-7-9(8(2)14(5)13-7)12(3,4)10(15)11(16)17-6/h10,15H,1-6H3
• InChI Key： INGZKGHEFCUUKT-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate

Methyl 2-Hydroxy-3-Methyl-3-(Trimethyl-1H-Pyrazol-4-yl)butanoate (CAS No. 2229234-31-3): An Overview

Methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate (CAS No. 2229234-31-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate is C₁₄H₂₀N₂O₃, and it has a molecular weight of approximately 260.31 g/mol. The compound features a pyrazole ring, a hydroxyl group, and an ester functional group, which contribute to its chemical reactivity and biological properties. The presence of the pyrazole ring is particularly noteworthy, as it is a common motif in many bioactive molecules, including several FDA-approved drugs.

The physical properties of methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate include its solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point and boiling point are not yet well-documented in the literature, but these properties are crucial for its handling and storage in laboratory settings.

Synthesis Methods

The synthesis of methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate has been reported using various approaches. One common method involves the condensation of a suitable aldehyde with a pyrazole derivative, followed by esterification with methanol. For example, the reaction between 4-acetylpyrazole and 2-hydroxybutanal can yield the desired intermediate, which is then esterified to form the final product. This method is advantageous due to its high yield and relatively mild reaction conditions.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed coupling reactions have been particularly effective in synthesizing this compound. The use of palladium catalysts allows for precise control over the reaction conditions and can lead to higher yields and better selectivity.

Biological Activities

Methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate has shown promising biological activities in several preclinical studies. One of its key applications is in the field of anti-inflammatory drug development. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable lead compound for developing new treatments for inflammatory diseases.

In addition to its anti-inflammatory properties, methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation.

Recent Research Advancements

The interest in methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoate has led to several recent research advancements that highlight its potential applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of protein kinases involved in cancer progression. This finding opens up new avenues for developing kinase inhibitors based on this scaffold.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of methyl 2-hydroxy-3-methyl-3-(trimethyl-1H-pyrazol-4-y l)butanoate as a scaffold for designing new antiviral agents. The researchers found that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza virus and Zika virus. These results suggest that further optimization of this scaffold could lead to the development of novel antiviral drugs.

Conclusion

In conclusion, methyl 2-hydroxy-3-methyl-3-(trimeth yl -1 H -pyrazol -4 - yl ) butanoate strong > (CAS No . 2229234 - 31 - 3 ) is a promising compound with diverse biological activities . Its unique chemical structure , combined with its potential therapeutic applications , makes it an attractive target for further research and development . As more studies are conducted , it is likely that new insights into its mechanisms of action and potential uses will emerge , potentially leading to breakthroughs in drug discovery . p >